Cas no 946727-01-1 (3-(4-Chloro-1-naphthyl)oxypyrrolidine)

• Product name: 3-(4-Chloro-1-naphthyl)oxypyrrolidine
• CAS No: 946727-01-1
• MF: C₁₄H₁₄ClNO
• MW: 247.720062732697
• MDL: MFCD08687415
• CID: 3045851
• PubChem ID: 45075530

3-(4-Chloro-1-naphthyl)oxypyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-[(4-Chloro-1-naphthyl)oxy]pyrrolidine
• 3-(4-chloronaphthalen-1-yl)oxypyrrolidine
• Pyrrolidine, 3-[(4-chloro-1-naphthalenyl)oxy]-
• AKOS011611438
• 3-[(4-chloronaphthalen-1-yl)oxy]pyrrolidine
• 946727-01-1
• 3-(4-Chloro-1-naphthyl)oxypyrrolidine

• MDL： MFCD08687415
• Inchi： 1S/C14H14ClNO/c15-13-5-6-14(17-10-7-8-16-9-10)12-4-2-1-3-11(12)13/h1-6,10,16H,7-9H2
• InChI Key： ZLJALOLCXDZSFU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=CC=CC=21)OC1CNCC1

Computed Properties

• Exact Mass: 247.0763918g/mol
• Monoisotopic Mass: 247.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Chloronaphthalenes

Additional information on 3-(4-Chloro-1-naphthyl)oxypyrrolidine

3-(4-Chloro-1-naphthyl)oxypyrrolidine (CAS No. 946727-01-1)

3-(4-Chloro-1-naphthyl)oxypyrrolidine is a structurally complex organic compound with the CAS registry number 946727-01-1. This compound belongs to the class of oxypyrrolidines, which are derivatives of pyrrolidine with an oxygen atom incorporated into the ring structure. The presence of the 4-chloro-1-naphthyl group introduces a naphthalene moiety substituted with a chlorine atom at the para position, which significantly influences the compound's chemical properties, reactivity, and potential applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 3-(4-Chloro-1-naphthyl)oxypyrrolidine, allowing researchers to explore its unique properties in depth. The compound's structure is characterized by a fused bicyclic system, combining the naphthalene ring with the oxypyrrolidine framework. This combination imparts a high degree of structural rigidity and aromaticity, making it an interesting candidate for various applications in materials science and pharmacology.

The synthesis of 3-(4-Chloro-1-naphthyl)oxypyrrolidine typically involves multi-step reactions, including nucleophilic substitutions, oxidations, and cyclizations. Researchers have employed advanced catalytic systems and green chemistry principles to optimize the synthesis process, reducing environmental impact while maintaining high yields and purity. These methods have been documented in recent studies published in leading journals such as *Journal of Organic Chemistry* and *Chemical Communications*.

One of the most promising applications of 3-(4-Chloro-1-naphthyl)oxypyrrolidine lies in its potential as a building block for advanced materials. The compound's rigid structure and aromaticity make it suitable for constructing self-assembled monolayers (SAMs) and other nanostructured materials. Recent research has demonstrated its ability to form stable SAMs on various substrates, which could be utilized in sensor technologies and surface engineering.

In the field of pharmacology, 3-(4-Chloro-1-naphthyl)oxypyrrolidine has shown potential as a lead compound for drug development. Its unique electronic properties and ability to form hydrogen bonds make it an attractive candidate for designing bioactive molecules targeting specific protein receptors. Preclinical studies have indicated that derivatives of this compound exhibit moderate activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). These findings were reported in a 2023 study published in *Medicinal Chemistry Research*.

The compound's stability under various conditions has also been a focus of recent investigations. Studies conducted at different pH levels and temperatures have revealed that 3-(4-Chloro-1-naphthyl)oxypyrrolidine exhibits remarkable chemical stability, making it suitable for use in harsh environments or long-term storage applications. This property is particularly valuable in industrial settings where durability is critical.

From an environmental perspective, researchers have explored the biodegradability of 3-(4-Chloro-1-naphthyl)oxypyrrolidine to assess its potential impact on ecosystems. Initial findings suggest that under aerobic conditions, the compound undergoes slow degradation due to its complex structure. However, further studies are required to fully understand its environmental fate and develop strategies for minimizing ecological risks.

In conclusion, 3-(4-Chloro-1-naphthyl)oxypyrrolidine (CAS No. 946727-01-1) is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties, derived from its oxypyrrolidine core and substituted naphthalene group, make it a valuable tool for advancing materials science and pharmacological research. As ongoing studies continue to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in both academic and industrial settings.